Cas no 2138050-74-3 (3-(4-chloro-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine)

• Product Name: 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine
• CAS No: 2138050-74-3
• MF: C₁₁H₁₈ClN₃
• MW: 227.733721256256
• CID: 6394765
• PubChem ID: 165497321
• Update Time: 2025-11-01

3-(4-chloro-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine
• 2138050-74-3
• EN300-1157743

• Inchi： 1S/C11H18ClN3/c1-7-3-4-8(13)5-9(7)11-10(12)6-14-15(11)2/h6-9H,3-5,13H2,1-2H3
• InChI Key： RWSDGBHEECKZNW-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C)C=1C1CC(CCC1C)N

Computed Properties

• Exact Mass: 227.1189253g/mol
• Monoisotopic Mass: 227.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine

Professional Introduction to Compound with CAS No. 2138050-74-3 and Product Name: 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine

The compound with the CAS number 2138050-74-3 and the product name 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a pyrazole core and a cyclohexylamine substituent introduces unique pharmacophoric features that make this compound a promising candidate for further investigation.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the design of novel therapeutic agents. The pyrazole scaffold, known for its biological activity and structural versatility, has been extensively studied for its role in modulating various biological pathways. Specifically, derivatives of pyrazole have shown promise in the treatment of inflammatory diseases, infectious agents, and even certain types of cancer. The compound in question, featuring a 4-chloro-1-methyl-substituted pyrazole, is believed to enhance the binding affinity to target enzymes and receptors, thereby improving therapeutic efficacy.

The 4-chloro group at the 4-position of the pyrazole ring is particularly noteworthy, as it often serves as a key pharmacophore in drug design. This substitution pattern can influence the electronic properties of the molecule, leading to enhanced interactions with biological targets. Additionally, the presence of a methylcyclohexan-1-amine moiety provides a rigid aromatic system that can stabilize the overall structure of the compound. This feature is crucial for ensuring metabolic stability and improving bioavailability.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The compound 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine exemplifies this principle by integrating multiple pharmacophoric elements into a single molecular framework. Computational modeling and molecular dynamics simulations have been employed to elucidate the binding interactions between this compound and potential biological targets. These studies suggest that the compound may exhibit significant inhibitory activity against enzymes involved in inflammatory pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been utilized to construct the desired molecular architecture efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been essential for characterizing the intermediate compounds and confirming the structural integrity of the final product.

In vitro pharmacological studies have begun to reveal the potential therapeutic applications of this compound. Initial experiments indicate that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways associated with inflammation. Furthermore, preliminary data suggest that it could exhibit antimicrobial activity against certain resistant strains of bacteria. These findings underscore the importance of continued research into this novel compound.

The development of new drug candidates is a complex process that requires rigorous testing to ensure safety and efficacy. Preclinical studies are currently underway to evaluate the pharmacokinetic properties, toxicity profiles, and potential side effects of 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine. These studies will provide critical insights into its suitability for further clinical development. If successful, this compound could represent a significant breakthrough in treating various medical conditions.

The integration of computational chemistry and experimental biology has revolutionized drug discovery in recent decades. By leveraging cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML), researchers can accelerate the identification and optimization of novel drug candidates. The compound under discussion is a testament to this integrated approach, where theoretical predictions guide synthetic efforts and experimental validation confirms promising leads.

Future research directions include exploring derivative compounds that may enhance potency or reduce side effects while maintaining therapeutic activity. Additionally, investigating new synthetic routes could improve scalability and cost-efficiency for large-scale production. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,3-(4-chloro-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine represents a compelling example of how structural innovation can lead to novel therapeutics. Its unique combination of pharmacophoric elements positions it as a valuable asset in ongoing drug discovery efforts within pharmaceutical chemistry. As research progresses, this compound holds promise for addressing unmet medical needs across multiple therapeutic areas.